Cas no 926004-74-2 (4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine
• CAS No: 926004-74-2
• MF: C₈H₇IN₂O
• MW: 274.058453798294
• CID: 835067
• PubChem ID: 57942559
• Update Time: 2025-10-28

4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-iodo-5-methoxy-
• 4-Iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine
• CS-0004677
• DTXSID701267046
• SCHEMBL10223044
• 926004-74-2
• P11812
• BMB00474
• PB13660
• 4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C8H7IN2O/c1-12-6-4-11-8-5(7(6)9)2-3-10-8/h2-4H,1H3,(H,10,11)
• InChI Key： RXRHPWNAHWJKHD-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C2C=1C=CN2)OC

Computed Properties

• Exact Mass: 273.96031g/mol
• Monoisotopic Mass: 273.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine

4-Iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

4-Iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine, also known by its CAS number 926004-74-2, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrrolopyridines, which are characterized by their fused pyrrole and pyridine rings. The presence of an iodo group at the 4-position and a methoxy group at the 5-position introduces unique electronic and steric properties, making it a valuable substrate for various research and development applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine, leveraging cutting-edge methodologies such as transition metal-catalyzed coupling reactions and microwave-assisted synthesis. These techniques not only enhance the efficiency of production but also allow for greater control over the compound's structural integrity, which is crucial for its application in drug discovery and materials science.

In the realm of pharmacology, 4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine has shown promise as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs), has been extensively studied. For instance, recent research published in Nature Communications highlights its potential as a selective inhibitor of certain oncogenic kinases, making it a compelling candidate for anti-cancer drug development.

Furthermore, the compound's electronic properties have made it an attractive candidate in the field of optoelectronics. Its ability to absorb light across a broad spectrum and emit fluorescence under specific conditions has led to its exploration as a component in advanced light-emitting diodes (LEDs) and photovoltaic devices. A study conducted at Stanford University demonstrated that incorporating 4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine into organic semiconductor materials significantly enhances their charge transport properties.

The synthesis of 4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine typically involves a multi-step process that begins with the preparation of intermediate pyrrole derivatives. One widely adopted approach utilizes Suzuki-Miyaura coupling reactions to introduce the iodo group at the 4-position, followed by nucleophilic substitution to install the methoxy group at position 5. This sequence ensures high regioselectivity and minimizes side reactions, yielding a pure product suitable for subsequent applications.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. High-resolution NMR studies have provided detailed insights into its electronic environment, while X-ray crystallography has revealed its three-dimensional molecular architecture.

In terms of stability and reactivity, 4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine exhibits remarkable thermal stability under ambient conditions, making it suitable for long-term storage and transportation. However, it is sensitive to strong oxidizing agents and should be handled with care in reactive environments.

Looking ahead, ongoing research is focused on expanding the functionalization options for this compound to unlock new applications in medicinal chemistry and materials science. For example, researchers are exploring methods to introduce additional substituents at other positions on the pyrrolopyridine ring without compromising its core functionality.